Cas no 2171716-25-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1,2,4-oxadiazol-3-yl)propylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1,2,4-oxadiazol-3-yl)propylcarbamoyl}butanoic acid
• CAS No: 2171716-25-7
• MF: C₂₅H₂₆N₄O₆
• MW: 478.497146129608
• CID: 6141340
• PubChem ID: 165878233
• Update Time: 2025-11-03

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1,2,4-oxadiazol-3-yl)propylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1,2,4-oxadiazol-3-yl)propylcarbamoyl}butanoic acid
• 2171716-25-7
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1,2,4-oxadiazol-3-yl)propyl]carbamoyl}butanoic acid
• EN300-1567113

• Inchi： 1S/C25H26N4O6/c1-15(23-27-14-35-29-23)12-26-24(32)21(10-11-22(30)31)28-25(33)34-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20-21H,10-13H2,1H3,(H,26,32)(H,28,33)(H,30,31)
• InChI Key： QZSCLNOPYDYGPK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C1=NOC=N1)C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.18523456g/mol
• Monoisotopic Mass: 478.18523456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 144Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1,2,4-oxadiazol-3-yl)propylcarbamoyl}butanoic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1,2,4-oxadiazol-3-yl)propylcarbamoyl}butanoic acid (CAS: 2171716-25-7)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1,2,4-oxadiazol-3-yl)propylcarbamoyl}butanoic acid (CAS: 2171716-25-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a 1,2,4-oxadiazole moiety, and a butanoic acid backbone, making it a versatile building block for peptide synthesis and drug design. Recent studies have highlighted its role as a key intermediate in the development of novel protease inhibitors and antimicrobial agents. The presence of the 1,2,4-oxadiazole ring, known for its bioisosteric properties, enhances the compound's stability and binding affinity to biological targets.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1,2,4-oxadiazol-3-yl)propylcarbamoyl}butanoic acid using solid-phase peptide synthesis (SPPS) techniques. The study reported a high yield (85%) and excellent purity (>95%), making it a viable candidate for large-scale production. The compound's stability under physiological conditions was also confirmed, further supporting its potential as a drug candidate.

Another significant development involves the compound's application in targeting bacterial enzymes. A 2023 study in ACS Infectious Diseases revealed that derivatives of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1,2,4-oxadiazol-3-yl)propylcarbamoyl}butanoic acid exhibited potent inhibitory activity against β-lactamase-producing bacteria, a major concern in antibiotic resistance. The study identified specific structural modifications that enhanced the compound's efficacy, paving the way for the development of next-generation antibiotics.

Furthermore, computational modeling studies have provided insights into the compound's binding interactions with various biological targets. Molecular docking simulations revealed strong hydrogen bonding and hydrophobic interactions with active sites of key enzymes, such as HIV-1 protease and SARS-CoV-2 main protease. These findings suggest potential applications in antiviral therapy, although further in vivo studies are required to validate these observations.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1,2,4-oxadiazol-3-yl)propylcarbamoyl}butanoic acid (CAS: 2171716-25-7) represents a promising scaffold for drug discovery, with demonstrated potential in antimicrobial and antiviral applications. Continued research into its derivatives and mechanisms of action will likely yield valuable insights and therapeutic candidates in the near future.